7-Acetamido-N,N-diethyl-9-oxo-9H-xanthene-3-carboxamide

• CAS No.: 825649-82-9
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 7-acetamido-N,N-diethyl-9-oxoxanthene-3-carboxamide
• InChI: InChI=1S/C20H20N2O4/c1-4-22(5-2)20(25)13-6-8-15-18(10-13)26-17-9-7-14(21-12(3)23)11-16(17)19(15)24/h6-11H,4-5H2,1-3H3,(H,21,23)
• InChI Key: LLJDHHUDCZLFAF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC2=C(C=C1)C(=O)C3=C(O2)C=CC(=C3)NC(=O)C

Description

7-Acetamido-N,N-diethyl-9-oxo-9H-xanthene-3-carboxamide is a useful research compound. Its molecular formula is C20H20N2O4 and its molecular weight is 352.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Compound 6f (2 g, 6.7 mmol) in 35 mL of DMF was treated with HATU (2.5 g, 6.7 mmol), diethylamine (0.2 mL, 8.7 mmol), and diisopropylethylamine (4.75 mL, 26.8 mmol). After stirring for 3 h the reaction was poured into water and the solid was collected to give the product, compound 7f. The filtrate was extracted with diethyl ether/THF (1:1). The combined organic phases were washed with water, brine, and dried over magnesium sulfate. The solvent was evaporated in vacuo and combined with the above solid to give 1.5 g total of compound 7f. MS m/z=353 (M+1).